Cas no 796-01-0 ( )

• Product name: &nbsp
• CAS No: 796-01-0
• MF: C₂₀H₁₈NP
• MW: 303.33742
• CID: 984765
• PubChem ID: 298163

  Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-10-phenylphenophosphazinine
• 5-Aethyl-10-phenyl-5.10-dihydro-phenophosphazin
• 5-Ethyl-10-phenyl-5,10-dihydrophenophosphazin
• 5-ethyl-10-phenyl-5,10-dihydro-phenophosphazine
• AC1L6SPV
• NSC170046
• NSC-170046
• 796-01-0
• DTXSID90305258
•  

• Inchi： InChI=1S/C20H18NP/c1-2-21-17-12-6-8-14-19(17)22(16-10-4-3-5-11-16)20-15-9-7-13-18(20)21/h3-15H,2H2,1H3
• InChI Key： BTIYENJAEXOQLS-UHFFFAOYSA-N
• SMILES： CCN1C2=CC=CC=C2P(C3=CC=CC=C31)C4=CC=CC=C4

Computed Properties

• Exact Mass: 303.11784
• Monoisotopic Mass: 303.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Boiling Point: 420.8°C at 760 mmHg
• Flash Point: 208.3°C
• PSA: 3.24
• LogP: 3.98120